Cas no 188616-74-2 (1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one)

• Product Name: 1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one
• CAS No: 188616-74-2
• MF: C₇H₇F₃N₂OS
• MW: 224.203490495682
• MDL: MFCD05864377
• CID: 4780666
• PubChem ID: 2758664
• Update Time: 2024-03-01

1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-2-thioxo-6-(trifluoromethyl)-2,3-dihydropyrimidin-4(1H)-one
• 1,3-DIMETHYL-2-THIOXO-6-TRIFLUOROMETHYL-2,3-DIHYDRO-1H-PYRIMIDIN-4-ONE
• 1,3-Dimethyl-2-thio-6-trifluoromethyl-1,3H-pyrimid-4-one
• 1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one

• MDL： MFCD05864377
• Inchi： 1S/C7H7F3N2OS/c1-11-4(7(8,9)10)3-5(13)12(2)6(11)14/h3H,1-2H3
• InChI Key： UWKNJHRIYMVUFV-UHFFFAOYSA-N
• SMILES： S=C1N(C)C(C=C(C(F)(F)F)N1C)=O

Computed Properties

• Exact Mass: 224.02311851g/mol
• Monoisotopic Mass: 224.02311851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones